Cas no 1041614-20-3 (N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine)

• Product Name: N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine
• CAS No: 1041614-20-3
• MF: C₁₂H₉ClN₄
• MW: 244.679660558701
• CID: 1031737
• PubChem ID: 53375079
• Update Time: 2025-05-22

N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine
• 1H-Pyrazolo[4,3-b]pyridin-3-aMine,N-(3-chlorophenyl)-
• (3-Chlorophenyl)-(1H-pyrazolo[4,3-b]pyridin-3-yl)aMine
• DTXSID00693653
• BDBM186215
• US9163015, 1
• DB-019974
• 1041614-20-3
• SCHEMBL2361192
• CHEMBL3907429
• N-(3-chlorophenyl)-1H-pyrazolo[4

• Inchi： 1S/C12H9ClN4/c13-8-3-1-4-9(7-8)15-12-11-10(16-17-12)5-2-6-14-11/h1-7H,(H2,15,16,17)
• InChI Key： AZKRKWMJSCDPGH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C2=C(C=CC=N2)NN=1

Computed Properties

• Exact Mass: 244.0515740g/mol
• Monoisotopic Mass: 244.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.6Ų

Additional information on N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine

Comprehensive Overview of N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS 1041614-20-3): Properties, Applications, and Research Insights

The compound N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS 1041614-20-3) is a heterocyclic organic molecule featuring a pyrazolo[4,3-b]pyridine core substituted with a 3-chlorophenyl group. This structure places it within a class of compounds that have garnered significant interest in medicinal chemistry and material science due to their unique electronic properties and potential biological activities. Researchers and industry professionals frequently search for terms like "pyrazolo[4,3-b]pyridine derivatives", "chlorophenyl-substituted heterocycles", and "CAS 1041614-20-3 applications", reflecting the growing demand for specialized knowledge in this niche.

Recent advancements in drug discovery have highlighted the importance of N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine as a scaffold for designing kinase inhibitors. The pyrazolo[4,3-b]pyridine moiety is structurally analogous to purine bases, enabling interactions with ATP-binding sites in enzymes. This characteristic has led to investigations into its potential role in targeting diseases such as cancer and inflammatory disorders. Searches for "kinase inhibitor scaffolds 2024" and "heterocyclic compounds in oncology" demonstrate the relevance of this compound in current research trends.

From a synthetic chemistry perspective, the preparation of CAS 1041614-20-3 typically involves multi-step reactions including cyclocondensation and palladium-catalyzed cross-coupling. The presence of both chlorophenyl and pyrazolopyridine groups offers multiple sites for further functionalization, making it a versatile intermediate. Laboratory professionals often inquire about "synthetic routes for pyrazolo[4,3-b]pyridines" and "C-N coupling reactions in heterocycle synthesis", indicating the technical interest in its production methodologies.

The physicochemical properties of N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine contribute to its research utility. With moderate lipophilicity (predicted LogP ~3.2) and molecular weight of 244.68 g/mol, it falls within the desirable range for drug-like molecules. These characteristics, combined with its planar aromatic system, influence its solubility and crystallinity - topics frequently searched as "heterocyclic compound solubility prediction" and "molecular stacking of fused ring systems" in materials science applications.

In material science, the conjugated π-system of the pyrazolo[4,3-b]pyridine core has attracted attention for organic electronic applications. Researchers exploring "small molecule semiconductors" and "organic photovoltaic materials" have investigated similar structures for charge transport properties. The 3-chlorophenyl substitution pattern may influence intermolecular interactions and packing arrangements in thin films, making CAS 1041614-20-3 a candidate for structure-property relationship studies in functional materials.

Analytical characterization of this compound typically employs techniques such as HPLC (retention time studies), mass spectrometry (ESI+ m/z 245.1 [M+H]+), and NMR spectroscopy (distinct aromatic proton patterns). The scientific community's interest in "advanced characterization of nitrogen heterocycles" and "structural elucidation challenges" reflects the importance of robust analytical methods for such compounds. Recent publications have utilized computational chemistry approaches to predict the tautomeric preferences of the 1H-pyrazolo[4,3-b]pyridine system, addressing common search queries about "tautomerism in fused heterocycles".

From a safety perspective, proper handling of N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine requires standard laboratory precautions. While not classified as high-risk, researchers often search for "handling protocols for chlorinated aromatics" and "stability of pyrazole derivatives", emphasizing the need for technical guidance. The compound's stability under various conditions (pH, temperature, light exposure) remains an active area of investigation, particularly for pharmaceutical formulation scientists.

The commercial availability of CAS 1041614-20-3 through specialty chemical suppliers has facilitated its research applications. Procurement-related searches such as "high purity pyrazolo[4,3-b]pyridine suppliers" and "custom synthesis of chlorophenyl compounds" indicate the compound's niche market presence. Recent patents referencing this structural motif suggest growing intellectual property interest, particularly in combination with searches for "recent heterocycle patents 2024" and "medicinal chemistry IP landscape".

Future research directions for N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine may explore its potential in emerging fields such as targeted protein degradation (PROTACs) and covalent inhibitor design. These applications align with trending search terms like "heterocyclic warheads in drug design" and "E3 ligase binders 2024". The compound's modular structure allows for systematic modification, making it a valuable tool for structure-activity relationship studies in multiple therapeutic areas.

In conclusion, N-(3-Chlorophenyl)-1H-pyrazolo[4,3-b]pyridin-3-amine (CAS 1041614-20-3) represents a versatile chemical entity with applications spanning medicinal chemistry, materials science, and fundamental research. Its unique combination of pyrazolo[4,3-b]pyridine core and chlorophenyl substitution continues to inspire innovative research across multiple disciplines, addressing contemporary scientific challenges reflected in today's most frequent technical search queries.